Cas no 6161-81-5 (Phosphoric acid,dioctyl phenyl ester)

• Product Name: Phosphoric acid,dioctyl phenyl ester
• CAS No: 6161-81-5
• Molecular Formula: C₂₂H₃₉O₄P
• Molecular Weight: 398.51646
• MDL: MFCD00015442
• CID: 518266

Phosphoric acid,dioctyl phenyl ester Properties

Names and Identifiers

• Phosphoric acid,dioctyl phenyl ester
• DI-N-OCTYL PHENYL PHOSPHATE
• dioctyl phenyl phosphate
• EINECS 228-190-2
• phosphoric acid dioctyl ester-phenyl ester
• Phosphorsaeure-dioctylester-phenylester

• MDL： MFCD00015442

Computed Properties

• Exact Mass: 398.25900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 398.259
• Heavy Atom Count: 27
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• LogP: 7.92770
• PSA: 54.57000
• Refractive Index: 1.478
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 239.5°C
• Density: 1.001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds